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Compound of Interest

Compound Name: 1-Butanol, 3-(3-hydroxybutoxy)-

Cat. No.: B3192833

For Researchers, Scientists, and Drug Development Professionals
Introduction:

1-Butanol, 3-(3-hydroxybutoxy)-, also known as 3-(3-hydroxybutoxy)-1-butanol or 4-(4-
hydroxybutan-2-yloxy)butan-2-ol, is a dihydroxy ether that has garnered interest primarily as a
significant component of di(hydroxybutyl) ether (DHBE). While its application as a solvent in
general organic reactions is not widely documented, its unique structure and properties
suggest potential in specialized areas, particularly within the pharmaceutical and chemical
industries. This document provides an overview of its known characteristics, synthesis, and
explores its potential applications based on available information.

Physicochemical Properties

A clear understanding of the physicochemical properties of 1-Butanol, 3-(3-hydroxybutoxy)-
is essential for evaluating its potential as a solvent or reaction medium. The following table
summarizes key data for this compound.
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Property Value
Molecular Formula CsH1803
Molecular Weight 162.23 g/mol
CAS Number 65849-81-2

3-(3-hydroxybutoxy)-1-butanol, 4-(4-

Synonyms
hydroxybutan-2-yloxy)butan-2-ol

Synthesis and Production

The primary route to obtaining 1-Butanol, 3-(3-hydroxybutoxy)- is through the synthesis of
di(hydroxybutyl) ether (DHBE). DHBE is typically produced from 1,3-butanediol. One
documented method involves the use of an acidic cation-exchange resin as a catalyst. This
process yields a mixture of DHBE regioisomers, with 3-(3-hydroxybutoxy)-1-butanol being a
major component, often constituting 50-65% of the mixture.

A general workflow for the synthesis is outlined below:

Synthesis of 1-Butanol, 3-(3-hydroxybutoxy)-

Acidic Cation-Exchange Resin

Further Processing Isolation

Click to download full resolution via product page
A simplified workflow for the synthesis of 1-Butanol, 3-(3-hydroxybutoxy)-.

Applications and Potential Uses
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Currently, the most well-defined application of 1-Butanol, 3-(3-hydroxybutoxy)- is as a major
component of di(hydroxybutyl) ether (DHBE), which is utilized as a liver-protecting drug.

While there is a notable lack of specific examples of its use as a solvent in organic reactions in
publicly available literature, its molecular structure suggests several potential applications:

e Polar Protic Solvent: The presence of two hydroxyl groups makes it a polar protic solvent,
capable of hydrogen bonding. This could make it a suitable medium for reactions involving
polar reagents or intermediates.

» High-Boiling Point Solvent: Its relatively high molecular weight suggests a higher boiling
point compared to simple butanols, which could be advantageous for reactions requiring
elevated temperatures.

e Specialty Formulations: Its properties may lend themselves to use in specialized
formulations, such as in the pharmaceutical industry for drug delivery systems or as an
excipient.

o Green Chemistry: As a diol ether, it could be explored as a potentially greener alternative to
more volatile or hazardous organic solvents in certain applications.

Experimental Protocols

Detailed experimental protocols for the use of 1-Butanol, 3-(3-hydroxybutoxy)- as a solvent in
organic reactions are not readily available in the reviewed literature. Researchers interested in
exploring its potential as a solvent would need to conduct feasibility studies to determine its
solubility characteristics with various reagents and its compatibility with different reaction
conditions.

A hypothetical experimental workflow to evaluate its suitability as a solvent is presented below.
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Solvent Evaluation Protocol

Solubility Test

Insgluble
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A logical workflow for evaluating a novel solvent in an organic reaction.
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Conclusion

1-Butanol, 3-(3-hydroxybutoxy)- is a molecule with established relevance in the
pharmaceutical field as a key component of the drug DHBE. While its role as a solvent in
organic synthesis is not yet well-documented, its chemical structure suggests it could be a
valuable addition to the toolbox of specialty solvents. Further research is needed to fully
characterize its solvent properties and explore its applicability in a wider range of chemical
transformations. The information provided here serves as a foundational resource for scientists
and researchers interested in pioneering the use of this promising dihydroxy ether.

¢ To cite this document: BenchChem. [The Emerging Potential of 1-Butanol, 3-(3-
hydroxybutoxy)- in Specialized Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3192833#1-butanol-3-3-hydroxybutoxy-as-a-solvent-
in-organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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